1-[(4,8,8-trimethyl-2-oxo-7,8-dihydro-2H,6H-pyrano[3,2-g]chromen-3-yl)acetyl]piperidine-4-carboxamide

Specification

• Molecular Formula: C23H28N2O5
• Molecular Weight: 412.5 g/mol
• IUPAC Name: 1-[2-(2,2,6-trimethyl-8-oxo-3,4-dihydropyrano[3,2-g]chromen-7-yl)acetyl]piperidine-4-carboxamide
• Standard InChI: InChI=1S/C23H28N2O5/c1-13-16-10-15-4-7-23(2,3)30-18(15)12-19(16)29-22(28)17(13)11-20(26)25-8-5-14(6-9-25)21(24)27/h10,12,14H,4-9,11H2,1-3H3,(H2,24,27)
• Standard InChI Key: SGDHTWKYLSFXJX-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=O)OC2=C1C=C3CCC(OC3=C2)(C)C)CC(=O)N4CCC(CC4)C(=O)N

Introduction

1-[(4,8,8-trimethyl-2-oxo-7,8-dihydro-2H,6H-pyrano[3,2-g]chromen-3-yl)acetyl]piperidine-4-carboxamide is a complex organic compound characterized by its unique structural features, which include a piperidine ring attached to a pyranochromene moiety. This compound incorporates multiple functional groups, such as a ketone and an amide, contributing to its chemical reactivity and potential biological activities.

Synthesis and Chemical Reactions

The synthesis of 1-[(4,8,8-trimethyl-2-oxo-7,8-dihydro-2H,6H-pyrano[3,2-g]chromen-3-yl)acetyl]piperidine-4-carboxamide typically involves multiple steps, including the formation of the pyranochromene core and subsequent attachment of the piperidine moiety. This compound can undergo various chemical reactions due to its functional groups, such as hydrolysis of the amide bond or oxidation of the ketone group.

Biological Activities and Applications

Compounds with the pyranochromene structure often exhibit significant biological activities, including potential anticancer, anti-inflammatory, and antioxidant effects. The specific biological activities of 1-[(4,8,8-trimethyl-2-oxo-7,8-dihydro-2H,6H-pyrano[3,2-g]chromen-3-yl)acetyl]piperidine-4-carboxamide require further investigation through pharmacological studies to elucidate its mechanism of action.

Related Compounds

Several compounds share structural similarities with 1-[(4,8,8-trimethyl-2-oxo-7,8-dihydro-2H,6H-pyrano[3,2-g]chromen-3-yl)acetyl]piperidine-4-carboxamide, including:

Compound Name	Molecular Formula	Unique Features
S-benzyl-N-[(4,8,8-trimethyl-2-oxo-7,8-dihydro-2H,6H-pyrano[3,2-g]chromen-3-yl)acetyl]-L-cysteine	C26H29NO6S	Incorporates cysteine and benzyl groups
Methyl (4,8,8-trimethyl-2-oxo-7,8-dihydro-2H,6H-pyrano[3,2-g]chromen-3-yl)acetate	C20H22O4	Features a methyl ester group
N-[(4,8,8-trimethyl-2-oxo-7,8-dihydro-2H,6H-pyrano[3,2-g]chromen-3-yl)acetyl]glycine	C19H21NO6	Includes a glycine moiety

These compounds differ in their functional groups and potential applications but share the pyranochromene core, which is significant for their biological activities.